Cas no 1226328-60-4 (2-Chloro-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine)

2-Chloro-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine is a halogenated nitro-substituted pyridine derivative with a trifluoromethylphenyl moiety. This compound is of interest in pharmaceutical and agrochemical research due to its structural features, which include an electron-withdrawing nitro group and a chloro substituent, enhancing reactivity in nucleophilic aromatic substitution reactions. The trifluoromethylphenyl group contributes to increased lipophilicity, potentially improving bioavailability in drug design. Its well-defined heterocyclic framework makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of bioactive compounds. The compound's purity and stability under standard conditions further support its utility in synthetic applications.
2-Chloro-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine structure
1226328-60-4 structure
Product Name:2-Chloro-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine
CAS No:1226328-60-4
MF:C12H6ClF3N2O2
MW:302.636452198029
CID:4982525
Update Time:2025-06-13

2-Chloro-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine
    • Inchi: 1S/C12H6ClF3N2O2/c13-11-10(18(19)20)5-7(6-17-11)8-3-1-2-4-9(8)12(14,15)16/h1-6H
    • InChI Key: WQWUSRSEXBKLEF-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(C=N1)C1C=CC=CC=1C(F)(F)F)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 362
  • XLogP3: 4.2
  • Topological Polar Surface Area: 58.7

2-Chloro-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013009558-250mg
2-Chloro-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine
1226328-60-4 97%
250mg
$499.20 2023-09-03
Alichem
A013009558-500mg
2-Chloro-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine
1226328-60-4 97%
500mg
$863.90 2023-09-03
Alichem
A013009558-1g
2-Chloro-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine
1226328-60-4 97%
1g
$1475.10 2023-09-03

Additional information on 2-Chloro-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine

Comprehensive Overview of 2-Chloro-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1226328-60-4)

The compound 2-Chloro-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1226328-60-4) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This nitro-substituted pyridine derivative is characterized by its unique molecular structure, which includes a chloro group, a nitro group, and a trifluoromethylphenyl moiety. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for heterocyclic compounds like 2-Chloro-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine has surged due to their versatility in drug discovery and material science. Researchers are particularly interested in its potential applications as a building block for small-molecule inhibitors and catalysts. The presence of the trifluoromethyl group enhances its lipophilicity, which is a critical factor in improving the bioavailability of pharmaceutical agents. This attribute aligns with the growing trend of designing bioactive molecules with optimized pharmacokinetic profiles.

From an industrial perspective, CAS No. 1226328-60-4 is often utilized in the development of crop protection agents. Its nitro-aromatic structure has shown promise in creating novel pesticides and herbicides, addressing the global need for sustainable agricultural solutions. The compound's ability to interact with specific biological targets makes it a candidate for green chemistry initiatives, which aim to reduce environmental impact while maintaining efficacy.

The synthesis of 2-Chloro-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine typically involves multi-step organic reactions, including halogenation, nitration, and cross-coupling processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity. These innovations are part of a broader movement toward process optimization in chemical manufacturing, a topic frequently searched by professionals in the field.

Analytical characterization of this compound relies on state-of-the-art instrumentation, including NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the accurate identification and quantification of CAS No. 1226328-60-4, which is essential for quality control in both research and industrial settings. The compound's stability under various conditions is also a subject of ongoing study, particularly in the context of storage and handling best practices.

In the realm of medicinal chemistry, 2-Chloro-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine has been investigated for its potential role in targeting enzyme inhibitors and receptor modulators. Its structural features make it a candidate for fragment-based drug design, a strategy that has gained traction in the pursuit of personalized medicine. This aligns with current healthcare trends focusing on precision therapeutics and tailored treatment regimens.

Environmental and safety considerations are paramount when working with nitro-aromatic compounds. While CAS No. 1226328-60-4 is not classified as hazardous under standard regulations, proper laboratory protocols must be followed to ensure safe usage. This includes adherence to REACH and GHS guidelines, topics frequently queried by regulatory compliance professionals.

The future prospects of 2-Chloro-3-nitro-5-(2-(trifluoromethyl)phenyl)pyridine are closely tied to advancements in computational chemistry and AI-driven molecular modeling. These technologies enable researchers to predict the compound's behavior and interactions more accurately, accelerating the discovery of new applications. As the scientific community continues to explore its potential, CAS No. 1226328-60-4 remains a compound of significant interest in both academic and industrial research.

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